![molecular formula C24H27NO5 B1613095 3-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone CAS No. 898761-59-6](/img/structure/B1613095.png)
3-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
Overview
Description
3-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone (also known as 3-CEB) is an organic compound that has been studied for its potential applications in scientific research. It is a member of the benzophenone family which is known for its broad range of applications in organic synthesis. 3-CEB has been studied for its ability to act as a reagent in organic synthesis and its potential applications in medicinal chemistry.
Mechanism Of Action
The mechanism of action of 3-CEB is not fully understood. It is believed to act as a catalyst in organic synthesis, allowing for the formation of various compounds that would otherwise be difficult or impossible to synthesize. Additionally, 3-CEB has been studied for its ability to act as a prodrug, which means that it can be metabolized in the body to form active drug molecules.
Biochemical And Physiological Effects
The biochemical and physiological effects of 3-CEB are not well understood. It is believed to act as a catalyst in organic synthesis, but its effects on the body are not fully understood. Additionally, 3-CEB has been studied for its potential applications in drug discovery, but its effects on the body are not yet known.
Advantages And Limitations For Lab Experiments
3-CEB has several advantages as a reagent in organic synthesis. It is relatively easy to synthesize and is a stable compound, making it well-suited for use in lab experiments. Additionally, 3-CEB has a high reactivity, allowing for the synthesis of various compounds that would otherwise be difficult or impossible to synthesize. However, 3-CEB has several limitations as a reagent in organic synthesis. It is not very soluble in water and is not very stable in acidic or basic conditions, which can limit its use in lab experiments.
Future Directions
The potential future directions of 3-CEB are numerous. It can be further studied for its potential applications in medicinal chemistry and drug discovery, as well as its potential uses in other areas of scientific research. Additionally, 3-CEB can be further studied to better understand its biochemical and physiological effects, as well as its mechanism of action. Finally, 3-CEB can be studied for its potential applications in the synthesis of various compounds, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
3-CEB has been studied for its potential applications in scientific research, particularly in medicinal chemistry. It has been used as a reagent in organic synthesis, and its ability to act as a catalyst has been studied for its potential applications in the synthesis of various compounds. Additionally, 3-CEB has been studied for its potential applications in drug discovery, as it can be used as a starting material in the synthesis of various drug molecules.
properties
IUPAC Name |
ethyl 3-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO5/c1-2-28-23(27)21-8-4-7-20(16-21)22(26)19-6-3-5-18(15-19)17-25-11-9-24(10-12-25)29-13-14-30-24/h3-8,15-16H,2,9-14,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYEOMNMHLAPYHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=CC(=C2)CN3CCC4(CC3)OCCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30643303 |
Source
|
| Record name | Ethyl 3-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone | |
CAS RN |
898761-59-6 |
Source
|
| Record name | Ethyl 3-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30643303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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